Cas no 2229104-02-1 (2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol)

• Product Name: 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol
• CAS No: 2229104-02-1
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 6363733
• PubChem ID: 165766360
• Update Time: 2025-06-15

2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol
• 2229104-02-1
• EN300-1796996

• Inchi： 1S/C9H10N2O5/c1-6-7(2-3-12)4-8(10(13)14)5-9(6)11(15)16/h4-5,12H,2-3H2,1H3
• InChI Key： CJDUSRVUZMIYRP-UHFFFAOYSA-N
• SMILES： OCCC1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.05897142g/mol
• Monoisotopic Mass: 226.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 112Ų

Additional information on 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol

2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol: A Key Compound in Pharmaceutical and Industrial Applications

2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol, with the chemical structure of CAS No. 2229104-02-1, is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, characterized by its aromatic ring system and hydroxyl group, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential applications in drug development, functional material design, and chemical catalysis, making it a subject of extensive research in both academic and industrial settings.

The molecular framework of 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol consists of a phenyl ring substituted with nitro groups at the 3 and 5 positions, along with a methyl group at the 2 position. The hydroxyl group attached to the ethyl chain introduces polar functionality, which is crucial for its solubility properties and reactivity. This unique structure enables the compound to participate in a wide range of chemical reactions, including electrophilic substitution, nucleophilic attack, and redox processes. Researchers have demonstrated that the position and number of nitro groups significantly influence the compound's electronic properties, which in turn affect its biological activity and chemical behavior.

Recent advancements in synthetic chemistry have focused on optimizing the synthesis pathways of 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol to enhance its yield and purity. A 2023 study published in the Journal of Organic Chemistry reported the development of a novel catalytic method using heterogeneous metal catalysts to achieve high selectivity in the nitration reaction. This approach not only reduces the formation of byproducts but also minimizes the energy consumption associated with traditional nitration processes. Such improvements are critical for scaling up the production of this compound for industrial applications.

From a biological perspective, 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol has shown promising potential as a precursor for designing anti-inflammatory agents. A 2022 study published in Pharmacological Research explored its role in modulating inflammatory pathways through interactions with specific protein targets. The compound's ability to inhibit the activity of key enzymes involved in the inflammatory response suggests its potential as a therapeutic agent for chronic inflammatory diseases. Further in vitro and in vivo studies are currently underway to validate these findings and assess its safety profile.

Another area of interest is the application of 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol in the development of advanced functional materials. Researchers at the University of Tokyo have reported its use as a building block for creating conductive polymers with enhanced electrochemical properties. These materials could find applications in flexible electronics, energy storage devices, and biosensors. The presence of nitro groups in the molecular structure contributes to the material's electronic conductivity, while the hydroxyl group enhances its stability under various environmental conditions.

From a synthetic standpoint, the reactivity of 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol is closely related to its functional groups. The nitro groups act as electron-withdrawing groups, which can influence the nucleophilic substitution reactions involving the hydroxyl group. This property makes the compound a valuable intermediate in the synthesis of various derivatives, including esters, ethers, and amides. A 2023 review article in Chemical Reviews highlighted the importance of controlling the reaction conditions to achieve the desired stereochemistry and regioselectivity during these transformations.

Environmental considerations also play a significant role in the utilization of 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol. While this compound is primarily used in controlled laboratory and industrial settings, its potential impact on the environment must be carefully evaluated. Current research is focused on developing sustainable synthesis methods that minimize the use of hazardous reagents and reduce waste generation. Green chemistry principles are being increasingly applied to ensure that the production and application of this compound align with environmental protection standards.

Additionally, the compound's role in chemical catalysis has been explored in recent studies. A 2023 paper published in Catalysis Science & Technology demonstrated its effectiveness as a catalyst in the oxidation of alcohols to ketones under mild conditions. The unique electronic structure of 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol allows it to act as a Lewis acid, facilitating the formation of reactive intermediates during the catalytic process. This finding opens new avenues for its application in industrial catalytic systems.

Despite its promising potential, the use of 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol is not without challenges. One of the main concerns is its potential toxicity, which requires rigorous safety assessments before it can be widely adopted in pharmaceutical and industrial applications. Researchers are working to develop safer handling protocols and alternative synthetic routes that minimize exposure risks. These efforts are essential to ensure the compound's safe and sustainable use across various fields.

In summary, 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol (CAS No. 2229104-02-1) represents a versatile organic compound with diverse applications in chemistry and biology. Its unique molecular structure and functional groups make it an important intermediate in the synthesis of bioactive compounds and functional materials. Ongoing research continues to uncover new properties and applications of this compound, highlighting its significance in both academic and industrial contexts. As the field of chemical science evolves, the role of 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol is likely to expand, contributing to advancements in drug development, materials science, and sustainable chemistry.

For further information on the synthesis, properties, and applications of 2-(2-methyl-3,5-dinitrophenyl)ethan-1-ol, researchers are encouraged to consult recent publications in reputable scientific journals. Collaborative efforts between academia and industry will be crucial in translating these findings into practical solutions that benefit society. The continued exploration of this compound's potential underscores its importance in the ever-evolving landscape of chemical research.